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Compound of Interest

Compound Name: Tritylamine

Cat. No.: B134856

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Tritylamine
(Triphenylmethylamine), a compound widely utilized in organic synthesis. Adherence to these
guidelines is crucial to ensure a safe laboratory environment.

Chemical and Physical Properties

Tritylamine is a white to off-white crystalline solid. A summary of its key physical and chemical
properties is presented in Table 1.
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Property Value Source

Molecular Formula Ci19H17N PubChem[1]

Molecular Weight 259.34 g/mol Sigma-Aldrich[2], PubChem[1]

CAS Number 5824-40-8 PubChem[1]

Melting Point 102-104 °C Sigma-Aldrich[2]

Boiling Point 223 °C at 14 mmHg Sigma-Aldrich[2]

Appearance Solid Sigma-Aldrich[2]
Triphenylmethylamine, a,0-

Synonyms diphenyl- NIST[3]

Benzenemethanamine

Hazard Identification and Classification

Tritylamine is classified as a hazardous substance. The GHS classification is summarized in

Table 2.
Hazard Class Category Hazard Statement
Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

H319: Causes serious eye

o 2A N
irritation irritation
Specific target organ toxicity — )
) ] H335: May cause respiratory
Single exposure (Respiratory 3

tract irritation)

irritation

GHS Pictogram:

lwialt text

Signal Word: Warning[1]
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Safety and Handling Precautions

Strict adherence to the following precautions is mandatory when handling Tritylamine.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Tritylamine to determine the
appropriate PPE. Table 3 outlines the recommended PPE.

Protection Type Specification

) Safety glasses with side-shields (conforming to
Eye/Face Protection )
EN166) or chemical safety goggles.[4]

Chemical-resistant, impervious gloves (e.g.,
Skin Protection nitrile rubber). Wear appropriate protective

clothing to prevent skin exposure.[4]

Use a NIOSH/MSHA approved respirator if
Respiratory Protection ventilation is inadequate or for prolonged

exposure.[4]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[5]

» Ensure eyewash stations and safety showers are readily accessible and in close proximity to
the workstation.[4][5]

Safe Handling Practices

» Avoid contact with skin, eyes, and clothing.[4]
e Do not breathe dust.[4]
e Wash hands thoroughly after handling.[6]

o Keep away from heat, sparks, and open flames.
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¢ Avoid formation of dust and aerosols.

Emergency Procedures

In the event of an emergency, follow the procedures outlined in Table 4.

Emergency Situation Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) i )
upper and lower eyelids. Get medical attention.

[5]

In case of contact, immediately flush skin with
) plenty of water for at least 15 minutes while
Skin Contact ) ) ]
removing contaminated clothing and shoes. Get

medical attention.[5]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o ) ]
breathing is difficult, give oxygen. Get medical
aid.[5]

If swallowed, do NOT induce vomiting. Get

Ingestion medical aid immediately. Call a poison control
center.[4]

Fi Use water spray, dry chemical, carbon dioxide,

ire

or alcohol-resistant foam.[6]

Use appropriate personal protective equipment.
Sweep up, then place into a suitable container

Accidental Release ) ) ) B
for disposal. Avoid generating dusty conditions.

[4]

Storage and Disposal

o Storage: Store in a tightly closed container. Store in a cool, dry, well-ventilated area away
from incompatible substances.[4][5]
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» Disposal: Waste must be disposed of in accordance with federal, state, and local
environmental control regulations.[5]

Reactivity and Stability
o Chemical Stability: Stable under normal temperatures and pressures.[4]
e Incompatible Materials: Strong oxidizing agents.[4]

» Hazardous Decomposition Products: Nitrogen oxides, carbon monoxide, carbon dioxide.[4]

Experimental Protocol: Standard Operating
Procedure for Handling Tritylamine

The following workflow outlines the standard procedure for the safe handling of Tritylamine in
a laboratory setting.
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Safe Handling Workflow for Tritylamine
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Caption: Safe Handling Workflow for Tritylamine.
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This diagram outlines the necessary steps for safely handling Tritylamine, from initial
preparation to final cleanup and disposal.

Toxicity Information

Detailed toxicological studies specifically for Tritylamine are not widely available in the public
domain. The primary hazards are related to its irritant properties.[1] It is crucial to handle this
compound with care to avoid direct contact. In contrast, the related compound Triethylamine
has undergone more extensive toxicity studies.[7][8] However, it is important not to extrapolate
toxicity data between these two distinct chemicals.

Signaling Pathways and Experimental Workflows

Tritylamine is primarily used as a protecting group for primary amines in organic synthesis.[9]
Its bulky trityl group sterically hinders the amine functionality, preventing it from participating in
unwanted side reactions. The deprotection is typically achieved under acidic conditions.

The logical relationship for its use as a protecting group can be visualized as follows:
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Tritylamine as an Amine Protecting Group
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Caption: Tritylamine as an Amine Protecting Group.
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This diagram illustrates the logical sequence of using Tritylamine to protect a primary amine
during a chemical synthesis, followed by its removal to yield the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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